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Compound of Interest

Compound Name: Benfluralin

Cat. No.: B1667989

Benfluralin is a selective, pre-emergence dinitroaniline herbicide.[1][2][3][4] It is utilized for the
control of annual grasses and certain broadleaf weeds in a variety of crops, including lettuce,
alfalfa, clover, fruits, and nuts.[1][3] The mechanism of action for Benfluralin involves the
inhibition of microtubule formation, which disrupts mitosis in the developing roots and shoots of
germinating weeds.[3]

Chemical Identity and Properties

The fundamental chemical and physical properties of Benfluralin are summarized below. This
data is essential for researchers in agrochemical development and environmental science for
understanding its behavior and persistence.
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Identifier Value

N-butyl-N-ethyl-2,6-dinitro-4-

IUPAC Name _ -
(trifluoromethyl)aniline[1][3]
N-Butyl-N-ethyl-2,6-dinitro-4-

CAS Name ) )
(trifluoromethyl)benzenamine[2][5]

Molecular Formula C13H16F3N304[1][3][5][6]

Molar Mass 335.28 g/mol [1][3][5]

Common Synonyms Benefin, Bethrodine, Balan[3][5][7]

Appearance Yellow-orange crystalline solid[1][3][5]

CAS Number 1861-40-1[1][3][5]

Molecular Structure

The structural arrangement of Benfluralin is key to its herbicidal activity. The molecule is a
substituted aniline, featuring a central benzene ring with multiple functional groups attached.
These include two nitro groups, a trifluoromethyl group, and a tertiary amine with ethyl and
butyl substituents.
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Caption: 2D chemical structure of the Benfluralin molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Overview of Benfluralin: Molecular and
Structural Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667989#molecular-formula-and-iupac-name-of-
benfluralin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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